Cas no 159622-10-3 ((1R,2S)-1-(tert-Butoxycarbonyl)amino-2-vinylcyclopropanecarboxylic Acid)

• Product Name: (1R,2S)-1-(tert-Butoxycarbonyl)amino-2-vinylcyclopropanecarboxylic Acid
• CAS No: 159622-10-3
• MF: C₁₁H₁₇NO₄
• MW: 227.2569835186
• MDL: MFCD11042412
• CID: 65522
• PubChem ID: 354334340
• Update Time: 2025-10-31

(1R,2S)-1-(tert-Butoxycarbonyl)amino-2-vinylcyclopropanecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• (1R,2S)-1-tert-Butoxycarbonylamino-2-vinylcyclopropanecarboxylic acid
• (1R,2S)-1-((tert-Butoxycarbonyl)amino)-2-vinylcyclopropanecarboxylic acid
• (1R,2S)-1-[(tert-Butoxycarbonyl)amino]-2-vinylcyclopropanecarboxylic Acid
• (1R,2S)-1-(tert-butoxycarbonyl)-2-vinylcyclopropanecarboxylic acid
• (1R,2S)-1-(tert-Butoxycarbonyl)amino-2-vinylcyclopropanecarboxylic Acid
• 1R,2S)-1-[(tert-Butoxycarbonyl)amino]-2-vinylcyclopropanecarboxylic acid
• 1-tert-Butoxycarbonylamino-2-vinyl-cyclopropanecarboxylic acid
• Cyclopropanecarboxylic acid, 1-[[(1,1-dimethylethoxy)carbonyl]amino]-2-ethenyl-, (1R,2S)-
• (1R,2S)-2-ethenyl-1-[(2-methylpropan-2-yl)oxycarbonylamino]cyclopropane-1-carboxylic acid
• i>,2<i>S<
• (1R,2S)-1-[(tert-Butoxycarbonyl)amino]-2-ethenylcyclopropanecarboxylic Acid
• EOS-61403
• VINYL ACCA
• -2-vinylcyclopropanecarboxylic acid
• (1R,2S)-1-Boc-2-vinylcyclopropanecarboxylic acid
• VINYL ACCA A.K.A (1R,2S) N-BOC-1-AMINO-2-VINYL CYC
• (1R,2S)-N-tert-Butoxycarbonyl-1-aMino-2-vinylcyclopropanecarboxylic acid
• (1R,2R)-1-((tert-butoxycarbonyl)amino)-2-vinylcyclopropanecarboxylic acid
• 1-diMethylethoxy)carbonyl]aMino]-2-ethenyl-
• A846770
• (1R,2S)-1-(Boc-amino)-2-vinylcyclopropanecarboxylic acid
• rel-(1R,2S)-1-[[(1,1-Dimethylethoxy)carbonyl]amino]-2-ethenylcyclopropanecarboxylic acid
• (1R,2S)-1-(tert-butoxycarbonylamino)-2-vinyl-cyclopropanecarboxylic acid
• RFAQWADNTLIWMG-RDDDGLTNSA-N
• (1R,2S)-1-Boc-2-vinylcyclopropanecarboxylic acid;VINYL ACCA;(1R,2S)-1-((tert-Butoxycarbonyl)amino)-2-vinylcyclopropanecarboxylic acid
• (1R,2S)-1-(TERT-BUTOXYCARBONYLAMINO)-2-VINYLCYCLOPROPANECARBOXYLIC ACID
• (1R,2S)-Rel-1-[[(1,1-dimethylethoxy)carbonyl]amino]-2-ethenyl-cyclopropanecarboxylic acid
• (1R,2S)-1-[(tert-Butoxycarbonyl)amino]-2-ethenylcyclopropane-1-carboxylic acid
• AKOS015893032
• AKOS015994878
• 159622-10-3
• CS-B0185
• D77334
• B5322
• (1R,2S)-1-(tert-Butoxycarbonylamino)-2-vinyl-cyclopropane-1-carboxylic acid
• (1R,2S)-1-{[(tert-Butoxy)carbonyl]amino}-2-ethenylcyclopropane-1-carboxylic acid
• MFCD11042412
• starbld0009780
• DTXSID60438941
• 1(R)-tert-butoxycarbonylamino-2(S)-vinyl-cyclopropanecarboxylic acid
• DS-8248
• (1R,2S)-1-tert-Butoxycarbonylamino-2-vinyl-cyclopropanecarboxylic acid
• Cyclopropanecarboxylic acid, 1-[[(1,1-dimethylethoxy)carbonyl]amino]-2-ethenyl-, (1R,2S)-rel-
• SCHEMBL312680
• J-500308
• N-Boc-(1R,2S)-1-amino-2-vinylcyclopropane carboxylic acid
• 1(R)-tert-butoxycarbonylamino-2(S)-vinylcyclopropanecarboxylic acid
• (1R,2S)-1-tert-Butoxycarbonylamino-2-vinyl-cyclopropane-carboxylic acid
• 213316-50-8
• (R)-tert-butoxycarbonylamino-2(S)-vinyl-cyclopropanecarboxylic acid
• AMY10154
• rel-(1R,2S)-1-((tert-Butoxycarbonyl)amino)-2-vinylcyclopropanecarboxylic acid
• DB-009089

• MDL： MFCD11042412
• Inchi： 1S/C11H17NO4/c1-5-7-6-11(7,8(13)14)12-9(15)16-10(2,3)4/h5,7H,1,6H2,2-4H3,(H,12,15)(H,13,14)/t7-,11-/m1/s1
• InChI Key： RFAQWADNTLIWMG-RDDDGLTNSA-N
• SMILES： OC([C@]1(C[C@H]1C=C)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 227.11600
• Monoisotopic Mass: 227.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Boiling Point: 360.993°C at 760 mmHg
• PSA: 75.63000
• LogP: 1.93130

(1R,2S)-1-(tert-Butoxycarbonyl)amino-2-vinylcyclopropanecarboxylic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds

Additional information on (1R,2S)-1-(tert-Butoxycarbonyl)amino-2-vinylcyclopropanecarboxylic Acid

Professional Introduction to (1R,2S)-1-(tert-Butoxycarbonyl)amino-2-vinylcyclopropanecarboxylic Acid (CAS No. 159622-10-3)

(1R,2S)-1-(tert-Butoxycarbonyl)amino-2-vinylcyclopropanecarboxylic Acid, with the CAS number 159622-10-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique cyclopropane ring structure and chiral configuration, serves as a versatile intermediate in the development of novel therapeutic agents. The presence of both an amino group and a vinyl moiety makes it particularly valuable for constructing complex molecular frameworks, which are essential in drug design and discovery.

The significance of this compound lies in its ability to act as a building block for more intricate molecules. The cyclopropane ring is known for its strained three-membered structure, which can be exploited to induce specific reactivities in synthetic pathways. This feature is particularly useful in medicinal chemistry, where such structural motifs can enhance binding affinity and metabolic stability of drug candidates. Moreover, the stereochemistry defined by the (1R,2S) configuration ensures that the compound maintains a precise three-dimensional arrangement, which is critical for biological activity.

In recent years, there has been a surge in research focused on the development of chiral auxiliaries and ligands that facilitate asymmetric synthesis. The utility of (1R,2S)-1-(tert-Butoxycarbonyl)amino-2-vinylcyclopropanecarboxylic Acid in this context cannot be overstated. Its incorporation into synthetic protocols has enabled chemists to produce enantiomerically pure compounds with high efficiency. This is particularly relevant in the pharmaceutical industry, where the pharmacological activity of a drug is often highly dependent on its stereochemical purity.

The tert-butoxycarbonyl (Boc) group attached to the amino functionality provides an additional layer of versatility. This protecting group not only shields the amino group from unwanted side reactions but also allows for temporal control over its reactivity. Such control is crucial in multi-step syntheses where selective deprotection steps are required. The Boc group can be removed under mild acidic conditions, making it an ideal choice for late-stage functionalization.

Recent advancements in synthetic methodologies have highlighted the role of vinylcyclopropanes as key intermediates in constructing heterocyclic frameworks. The vinyl group in (1R,2S)-1-(tert-Butoxycarbonyl)amino-2-vinylcyclopropanecarboxylic Acid offers opportunities for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Heck couplings. These reactions are pivotal in forming carbon-carbon bonds and are widely employed in the synthesis of biaryl structures, which are prevalent in many bioactive molecules.

The compound's potential applications extend to the field of polymer chemistry as well. The cyclopropane ring can undergo ring-opening reactions with nucleophiles, leading to the formation of polymers with tailored properties. This characteristic makes it a candidate for developing novel materials with applications ranging from coatings to biodegradable plastics.

In academic research, (1R,2S)-1-(tert-Butoxycarbonyl)amino-2-vinylcyclopropanecarboxylic Acid has been utilized as a substrate for studying enzyme mechanisms and catalytic processes. Its unique structural features provide insights into how enzymes recognize and manipulate substrates at the molecular level. Such studies are fundamental to understanding biological pathways and have implications for drug design and development.

The industrial relevance of this compound is further underscored by its use in large-scale syntheses. Pharmaceutical companies often require high-purity intermediates for manufacturing active pharmaceutical ingredients (APIs). The consistent quality and reliability of (1R,2S)-1-(tert-Butoxycarbonyl)amino-2-vinylcyclopropanecarboxylic Acid make it a preferred choice for these applications.

Looking ahead, the future prospects of this compound appear promising. As research continues to uncover new synthetic strategies and applications, its role in pharmaceuticals and materials science is expected to grow. The ability to derivatize it into more complex structures while maintaining its stereochemical integrity ensures that it will remain a valuable asset in synthetic chemistry.